Cas no 116447-40-6 (3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid)

• Product Name: 3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• CAS No: 116447-40-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 201683
• PubChem ID: 195183
• Update Time: 2025-10-21

3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-1-carboxylicacid, 3-oxo-
• 2,3-methanopyroglutamic acid
• 3-oxo-2-azabicyclo[3.1.0]hexane-1-carboxylic acid
• 2,3-Meglp
• NVCNPLRRJWIKMS-UHFFFAOYSA-
• 3-Hydroxy-2-azabicyclo[3.1.0]hex-2-ene-1-carboxylic acid
• 116447-40-6
• AKOS006379473
• InChI=1/C6H7NO3/c8-4-1-3-2-6(3,7-4)5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)
• DTXSID40922070

• Inchi： 1S/C6H7NO3/c8-4-1-3-2-6(3,7-4)5(9)10/h3H,1-2H2,(H,7,8)(H,9,10)
• InChI Key： NVCNPLRRJWIKMS-UHFFFAOYSA-N
• SMILES： OC(C12CC1CC(N2)=O)=O

Computed Properties

• Exact Mass: 141.04261
• Monoisotopic Mass: 141.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: -0.9

Experimental Properties

• Density: 1.621
• Boiling Point: 464.7°Cat760mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.62
• PSA: 66.4